methyl 1-amino-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 1-aminopyrrole-2-carboxylate
• InChI: InChI=1S/C6H8N2O2/c1-10-6(9)5-3-2-4-8(5)7/h2-4H,7H2,1H3
• InChI Key: OGSXCPFDMJGEDQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CN1N
• Molecular Formula: C6H8N2O2
• DSSTOX Substance ID: DTXSID00555944
• Molecular Weight: 140.14 g/mol
• CAS No.: 122181-85-5

Description

Tranilast, also known as N-(3,4-dimethoxycinnamoyl)anthranilic acid, is an antiallergic drug developed by Kissei Pharmaceuticals. It was first approved in Japan and South Korea in 1982 for the treatment of bronchial asthma. Later, its indications were expanded to include keloid and hypertrophic scars . Tranilast has shown potential in treating various allergic disorders such as asthma, allergic rhinitis, and atopic dermatitis .

Scientific Research Applications

Tranilast has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying the synthesis and reactions of cinnamoyl anthranilates.

Biology: Investigated for its effects on cell proliferation, apoptosis, and cytokine release.

Medicine: Used in the treatment of allergic disorders, asthma, keloid scars, hypertrophic scars, and as an antifibrotic agent in conditions like pulmonary fibrosis and fibroids

Industry: Employed in the development of new therapeutic agents and drug delivery systems.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause eye irritation. The hazard statement H319 is associated with it, which means it causes serious eye irritation. The precautionary statements P305+P351+P338 suggest that if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.

Mechanism of Action

Mode of Action

It is known that pyrrole derivatives can interact with biological targets in various ways, often involving the formation of covalent bonds with target molecules .

Biochemical Pathways

Pyrrole derivatives are known to be involved in a variety of biochemical reactions, including the synthesis of n-substituted pyrroles .

Pharmacokinetics

Its lipophilicity, as indicated by its Log Po/w value, is 1.52 (iLOGP) and 2.1 (XLOGP3) .

Result of Action

Pyrrole derivatives are known to have various biological activities, which can result in a range of molecular and cellular effects .

Action Environment

The action of methyl 1-amino-1H-pyrrole-2-carboxylate can be influenced by various environmental factors. For instance, it is slightly soluble in water , which could affect its distribution and action in aqueous environments. Additionally, it is stable under recommended storage conditions but is incompatible with strong oxidizing agents , suggesting that its stability and efficacy could be affected by the presence of such agents in its environment.

Preparation Methods

Synthetic Routes and Reaction Conditions: Tranilast is synthesized through the coupling of 3,4-dimethoxycinnamic acid with anthranilic acid. The reaction typically involves the use of a coupling agent such as dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods: Industrial production of Tranilast can be achieved through chemical synthesis methodologies. One approach involves the use of yeast (Saccharomyces cerevisiae) engineered to express specific enzymes that catalyze the synthesis of Tranilast and its analogs. This method allows for the production of Tranilast and various cinnamoyl anthranilate molecules within a few hours .

Chemical Reactions Analysis

Types of Reactions: Tranilast undergoes various chemical reactions, including:

Oxidation: Tranilast can be oxidized to form corresponding quinones.

Reduction: Reduction of Tranilast can lead to the formation of dihydro derivatives.

Substitution: Tranilast can undergo substitution reactions, particularly at the methoxy groups on the aromatic ring.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents such as halogens or nucleophiles in the presence of a catalyst.

Major Products:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Dihydro derivatives.

Substitution: Halogenated or nucleophile-substituted derivatives.

Comparison with Similar Compounds

Cromolyn Sodium: Another antiallergic agent used to treat asthma and allergic rhinitis.

Ketotifen: An antihistamine and mast cell stabilizer used for similar indications.

Montelukast: A leukotriene receptor antagonist used in the management of asthma and allergic rhinitis.

Uniqueness of Tranilast: Tranilast is unique in its ability to inhibit the TRPV2 channel and the NALP3 inflammasome, which are not targeted by the similar compounds listed above. This unique mechanism of action contributes to its broader range of therapeutic applications, including its use as an antifibrotic agent .

Synthesis routes and methods I

Procedure details

Sodium hydride (4.40 g, 0.11 mol, 60% in hexanes) was suspended in DMF (550 ml) under nitrogen atmosphere. Once cooled at −5° C., methyl 1H-pyrrole-2-carboxylate (11.0 g, 0.09 mol) dissolved in DMF (182 ml) was dropwise added and vigorously stirred for 30. 277 ml more of DMF was added and then 0-(diphenylphosphoryl)hydroxylamine (32.8 g, 0.14 mol) was introduced into the reaction mixture. The reaction mixture was stirred at room temperature for 4 h. Once the reaction is over, 11 of saturated sodium thiosulfate solution (×5H2O) was added and the mixture was warmed to 80° C. for 1 h. Once at room temperature, 11 of ethyl ether was added and the phases separated. The aqueous phase was twice extracted with ethyl ether. The organic phase was washed with water and brine, dried over magnesium sulphate, filtered and the solvent evaporated under reduced pressure. 10.41 g (81.1% yield) of the final compound were obtained.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a stirred, ice/water cooled mixture of 1H-pyrrole-2-carboxylic acid methyl ester (425 mg, 3.40 mmol) in NMP (10 mL) was added a solution of potassium tert-pentoxide in toluene (2.30 mL, 3.90 mmol, 25 wt % solution); then the solid of O-4-chlorobenzoyl hydroxyamine (670 mg, prepared according to the literature: Parlanti, L Discordia, R. P.; Hynes, J. Jr.; Miller, M. M.; O'Grady, H. R.; Shi, Z. Org. Lett. 2007, 9(19) 3821-3824) was added in one portion; the cold bath was removed after addition completed, and the slurry was stirred at rt for 30 min. Subsequently, the reaction was quenched by addition of saturate sodium bicarbonate solution, then extracted with EtOAc, washed with brine; organic layers was dried over anhydrous sodium sulfate, filtered, concentrated and the residue was column purified to give the desired product (309 mg). 1H NMR (CDCl3, δ in ppm): 6.94 (t, 1H, J=2.3 Hz), 6.81 (dd, 1H, J=2.0 Hz, 4.0 Hz), 6.00 (dd, J=2.7 Hz, 4.3 Hz), 5.53 (br, s, 2H), 3.82 (s, 3H).